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Compound of Interest

Compound Name: Germanium;holmium

Cat. No.: B15486122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and crystal structures

of binary holmium germanide (Ho-Ge) intermetallic compounds. The information presented is

intended to serve as a foundational resource for researchers in materials science, solid-state

chemistry, and condensed matter physics. While the direct application to drug development is

not immediately apparent, the unique magnetic and electronic properties of rare-earth

intermetallics may inspire novel applications in areas such as magnetic resonance imaging

(MRI) contrast agents or drug delivery systems, warranting a fundamental understanding of

their synthesis and structure.

Introduction to Holmium Germanides
The holmium-germanium binary system is characterized by a rich phase diagram with several

stable intermetallic compounds. These materials exhibit a range of crystal structures and are of

interest for their potential magnetic and electronic properties, stemming from the localized 4f

electrons of the holmium atoms and their interaction with the germanium lattice. Understanding

the precise crystal structure is paramount as it governs these physical properties.

Synthesis of Holmium Germanide Compounds
The primary method for the synthesis of bulk polycrystalline holmium germanide compounds is

arc melting. This technique is well-suited for high-melting-point, air-sensitive elements like

holmium. The general workflow for this process is outlined below.
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Experimental Protocol: Arc Melting and Annealing
A standard protocol for the synthesis of holmium germanides involves the following steps:

Precursor Preparation: High-purity holmium (typically >99.9% pure) and germanium

(>99.99% pure) are weighed in the desired stoichiometric ratios. The elemental pieces are

often cleaned to remove any surface oxides.

Arc Melting: The weighed elements are placed in a water-cooled copper hearth within an arc

furnace. The furnace chamber is evacuated to a high vacuum and then backfilled with an

inert gas, such as high-purity argon, to prevent oxidation. The sample is melted by an electric

arc, and to ensure homogeneity, the resulting button is typically flipped and re-melted several

times.

Annealing: To promote the formation of a homogeneous, single-phase material and to relieve

stresses induced during the rapid cooling of the arc melting process, the as-cast sample is

often sealed in an evacuated quartz tube and annealed at an elevated temperature for an

extended period. For example, annealing at 800 °C is a common practice for related rare-

earth intermetallic compounds.

Characterization: The synthesized sample is then characterized to confirm its phase purity

and determine its crystal structure. The primary technique for this is X-ray diffraction (XRD).

A specific example is the synthesis of Ho₅Ge₄, which has been successfully prepared by arc-

melting the constituent elements. The resulting compound was confirmed to be a single phase

through X-ray powder diffraction and Rietveld refinement.

Crystal Structures of Holmium Germanide
Compounds
The Ho-Ge system features at least nine intermediate phases. The crystallographic data for

several key holmium germanide compounds are summarized in the tables below. These data

are crucial for understanding the structure-property relationships in these materials.

Crystallographic Data of Holmium Germanides
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Compound Pearson Symbol Space Group Prototype

Ho₅Ge₃ hP16 P6₃/mcm Mn₅Si₃

Ho₅Ge₄ oP36 Pnma Sm₅Ge₄

Ho₄Ge₅ - - -

Ho₁₁Ge₁₀ tI84 I4/mmm Ho₁₁Ge₁₀

HoGe oC8 Cmcm CrB

HoGe₁.₅ hP3 P6/mmm AlB₂

HoGe₁.₇ oI12 Imma ThSi₂

HoGe₁.₈ - Rhombic -

HoGe₂.₇ - - YGe₃.₅

Note: The crystal structure of Ho₄Ge₅ has not been fully established.

Detailed Crystal Structure Data for Selected Holmium
Germanides
The following tables provide more detailed crystallographic data, including lattice parameters,

for several well-characterized holmium germanide compounds.

Table 1: Crystal Structure Data for HoGe
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Parameter Value

Crystal System Orthorhombic

Space Group Cmcm (No. 63)

a (Å) 4.22

b (Å) 10.63

c (Å) 3.86

α (°) 90

β (°) 90

γ (°) 90

Table 2: Crystal Structure Data for Ho₅Ge₃

Parameter Value

Crystal System Hexagonal

Space Group P6₃/mcm (No. 193)

a (Å) 8.49

b (Å) 8.49

c (Å) 6.37

α (°) 90

β (°) 90

γ (°) 120

Table 3: Crystal Structure Data for Ho₅Ge₄
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Parameter Value

Crystal System Orthorhombic

Space Group Pnma (No. 62)

a (Å) 7.5789

b (Å) 14.5876

c (Å) 7.6478

α (°) 90

β (°) 90

γ (°) 90

Table 4: Crystal Structure Data for Ho₃Ge₅

Parameter Value

Crystal System Orthorhombic

Space Group Fdd2 (No. 43)

a (Å) 13.88

b (Å) 27.84

c (Å) 5.78

α (°) 90

β (°) 90

γ (°) 90

Visualizations
Experimental Workflow
The following diagram illustrates the general experimental workflow for the synthesis and

characterization of holmium germanide compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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